![molecular formula C22H23NO3 B2636227 6-hydroxy-4-((4-methylpiperidin-1-yl)methyl)-7-phenyl-2H-chromen-2-one CAS No. 859125-61-4](/img/structure/B2636227.png)
6-hydroxy-4-((4-methylpiperidin-1-yl)methyl)-7-phenyl-2H-chromen-2-one
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Description
“6-hydroxy-4-((4-methylpiperidin-1-yl)methyl)-7-phenyl-2H-chromen-2-one” is a chemical compound with the molecular formula C16H19NO3 . It is a derivative of 2-amino-4H-pyran-3-carbonitrile , a structural core motif that has received increasing attention due to its potential pharmacological properties .
Molecular Structure Analysis
The molecular structure of “this compound” includes a chromen-2-one core with a 4-methylpiperidin-1-yl)methyl group at the 4-position and a phenyl group at the 7-position . The exact structural details are not available in the retrieved resources.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 273.33 . Other physical and chemical properties are not available in the retrieved resources.Scientific Research Applications
Synthesis Techniques :
- A study on the synthesis of similar compounds, including various 2H-chromen-2-one derivatives, demonstrated the use of recyclable catalysts and highlighted advantages such as high yields, cleaner reactions, and simple methodologies (Ghashang, Mansoor, & Aswin, 2015).
Antimicrobial Activity :
- Research on novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones, which are structurally similar, revealed significant antibacterial and antifungal activities (Mandala et al., 2013).
- Another study synthesized and evaluated new derivatives of 4-hydroxy-chromen-2-one, reporting high levels of antibacterial activity against various bacterial strains (Behrami & Dobroshi, 2019).
Electronic and Structural Analysis :
- A research on the electronic transitions of similar dye compounds based on 2H-chromen-2-one provided insights into the interactions of chromophores and the nature of electronic transitions in these molecules (Skrypska et al., 2020).
Antioxidant Activity :
- An investigation of the antioxidant properties of new 4-hydroxycoumarin derivatives, which are chemically related, assessed their activity in a hypochlorous system, highlighting the potential for medical applications (Stanchev et al., 2009).
Cancer Research :
- A study on substituted chromene compounds, which share a similar chemical backbone, discussed their potential analgesic, anticonvulsant, and anti-cancerous properties, offering insights into therapeutic applications (Abdelwahab & Fekry, 2022).
properties
IUPAC Name |
6-hydroxy-4-[(4-methylpiperidin-1-yl)methyl]-7-phenylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO3/c1-15-7-9-23(10-8-15)14-17-11-22(25)26-21-13-18(20(24)12-19(17)21)16-5-3-2-4-6-16/h2-6,11-13,15,24H,7-10,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWVXZCNZCSPGAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC2=CC(=O)OC3=CC(=C(C=C23)O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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